Cas no 956100-62-2 (8-Bromo-2-chloroquinazolin-4-amine)

• Product Name: 8-Bromo-2-chloroquinazolin-4-amine
• CAS No: 956100-62-2
• MF: C₈H₅BrClN₃
• MW: 258.502399206162
• MDL: MFCD11858275
• CID: 838770
• Update Time: 2025-06-22

8-Bromo-2-chloroquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-8-bromo-2-chloroquinazoline
• 2-Chloro-4-amino-8-bromoquinazoline
• 8-BROMO-2-CHLOROQUINAZOLIN-4-AMINE
• FRWKIQGVGJPSFF-UHFFFAOYSA-N
• FCH1407024
• AX8169845
• AB0027864
• W9758
• ST24030001
• 8-Bromo-2-chloro-4-quinazolinamine (ACI)
• 8-Bromo-2-chloroquinazolin-4-amine

• MDL： MFCD11858275
• Inchi： 1S/C8H5BrClN3/c9-5-3-1-2-4-6(5)12-8(10)13-7(4)11/h1-3H,(H2,11,12,13)
• InChI Key： FRWKIQGVGJPSFF-UHFFFAOYSA-N
• SMILES： ClC1N=C2C(C=CC=C2Br)=C(N)N=1

Computed Properties

• Exact Mass: 256.93600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 192
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.841±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.88 g/l) (25 º C),
• PSA: 51.80000
• LogP: 3.20910

8-Bromo-2-chloroquinazolin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 8-Bromo-2-chloroquinazolin-4-amine

Introduction to 8-Bromo-2-chloroquinazolin-4-amine (CAS No. 956100-62-2)

8-Bromo-2-chloroquinazolin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 956100-62-2, is a significant intermediate in the field of pharmaceutical chemistry. This compound belongs to the quinazoline class, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile biological activities. Quinazoline derivatives are widely studied for their potential in drug development, particularly in the treatment of various diseases such as cancer, infectious diseases, and inflammatory conditions.

The molecular structure of 8-Bromo-2-chloroquinazolin-4-amine features both bromine and chlorine substituents, which make it a valuable scaffold for further chemical modifications. These halogen atoms provide reactive sites for nucleophilic substitution reactions, enabling the synthesis of a wide array of derivatives with tailored pharmacological properties. The presence of an amine group at the 4-position enhances its reactivity, making it a crucial building block in medicinal chemistry.

In recent years, quinazoline derivatives have been extensively investigated for their anticancer potential. The bromo and chloro substituents in 8-Bromo-2-chloroquinazolin-4-amine facilitate the introduction of additional functional groups, allowing for the design of molecules that can interact with specific targets involved in cancer cell proliferation and survival. Several studies have demonstrated the efficacy of quinazoline-based compounds in inhibiting kinases and other enzymes that play critical roles in tumor growth and metastasis.

One of the most compelling aspects of 8-Bromo-2-chloroquinazolin-4-amine is its role as a precursor in the synthesis of novel anticancer agents. Researchers have leveraged its structural features to develop compounds that exhibit potent activity against various types of cancer. For instance, modifications at the 3-position of the quinazoline ring have led to the discovery of molecules that selectively inhibit tyrosine kinases, which are overexpressed in many solid tumors. These findings highlight the importance of 8-Bromo-2-chloroquinazolin-4-amine as a key intermediate in oncology drug development.

The pharmaceutical industry has shown particular interest in quinazoline derivatives due to their favorable pharmacokinetic properties. Compounds derived from 8-Bromo-2-chloroquinazolin-4-amine often exhibit good solubility and bioavailability, which are essential for effective drug delivery. Additionally, their ability to cross the blood-brain barrier makes them promising candidates for treating central nervous system disorders. Recent advancements in medicinal chemistry have enabled the optimization of these derivatives to enhance their therapeutic index and reduce side effects.

Another area where 8-Bromo-2-chloroquinazolin-4-amine has made significant contributions is in the development of antiviral drugs. Quinazoline-based compounds have been found to interfere with viral replication by inhibiting key enzymes involved in viral polymerization and assembly. The bromo and chloro substituents facilitate further derivatization, allowing chemists to design molecules with enhanced antiviral activity. This has been particularly relevant in the context of emerging viral infections, where rapid development of new antiviral agents is crucial.

The synthesis of 8-Bromo-2-chloroquinazolin-4-amine involves multi-step organic reactions that require precise control over reaction conditions. The bromination and chlorination steps are critical and must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research and industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex quinazoline derivatives from simpler precursors.

In conclusion, 8-Bromo-2-chloroquinazolin-4-amine (CAS No. 956100-62-2) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its structural features make it an ideal candidate for synthesizing novel therapeutic agents targeting various diseases, including cancer and viral infections. The continued exploration of quinazoline derivatives promises to yield innovative treatments that address unmet medical needs.